Cas no 223786-22-9 (1H-1,4-Diazepine, hexahydro-1-methyl-4-(4-nitrophenyl)-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1-methyl-4-(4-nitrophenyl)-
• CAS No: 223786-22-9
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 1412987
• PubChem ID: 3124722
• Update Time: 2025-04-20

1H-1,4-Diazepine, hexahydro-1-methyl-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-methyl-4-(4-nitrophenyl)-
• 1-methyl-4-(4-nitrophenyl)-1,4-diazepane
• MLS000712731
• DTXSID90389538
• XNADLAKKHYPORF-UHFFFAOYSA-N
• EU-0052283
• DA-43184
• SR-01000526666-1
• CHEMBL1399044
• STK675936
• SR-01000526666
• 1-(4-nitrophenyl)-4-methylhomopiperazine
• 223786-22-9
• SCHEMBL3569406
• WAY-194754
• Oprea1_729045
• AKOS000600277
• 1-methyl-4-(4-nitrophenyl)-[1,4]diazepane
• SMR000282498
• HMS2672E15

• Inchi： 1S/C12H17N3O2/c1-13-7-2-8-14(10-9-13)11-3-5-12(6-4-11)15(16)17/h3-6H,2,7-10H2,1H3
• InChI Key： XNADLAKKHYPORF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1CCN(C)CCC1)=O

Computed Properties

• Exact Mass: 235.13221
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 49.62